Cas no 133762-81-9 (9H-Purine-9-ethanol,2-amino-a-(azidomethyl)-6-chloro-)

9H-Purine-9-ethanol,2-amino-a-(azidomethyl)-6-chloro- structure
133762-81-9 structure
Product Name:9H-Purine-9-ethanol,2-amino-a-(azidomethyl)-6-chloro-
CAS No:133762-81-9
MF:C5H4ClN5
MW:169.571758270264
CID:228550
PubChem ID:5360349
Update Time:2025-04-19

9H-Purine-9-ethanol,2-amino-a-(azidomethyl)-6-chloro- Chemical and Physical Properties

Names and Identifiers

    • 9H-Purine-9-ethanol,2-amino-a-(azidomethyl)-6-chloro-
    • 2-Amino-6-chloro-9H-purin-9-yl
    • 9H-purin-9-yl, 2-amino-6-chloro-
    • LogP
    • 6-Chloro-7H-purin-2-ylamine
    • SR-01000944797-1
    • EN300-94711
    • 2-amino-6chloropurine
    • 6-Chloroguanine
    • 6-chloro-9h-purin-2-ylamine
    • 6GU
    • DTXSID9074432
    • F0001-0084
    • 10310-21-1
    • NSC29570
    • SY001781
    • 2-amino-6-chloro-9h-purine
    • 133762-81-9
    • Purine, 2-amino-6-chloro-
    • C-4110
    • 83V03P835E
    • 6-chloro-2-amino-purine
    • 6-chloro-7H-purin-2-amine
    • 1H-Purin-2-amine, 6-chloro-
    • AKOS005622720
    • HY-Y0429
    • Z2472857685
    • 6-Chloro-2-purinamine, 6-Chloroguanine
    • 6-Chloro-9H-purin-2-amine
    • EINECS 233-686-7
    • bmse000984
    • SR-01000944797
    • 6-Chloro-2-aminopurine
    • NSC-29570
    • 2-Amino-6-chloropurine
    • CCRIS 3906
    • AB2611
    • AKOS000266285
    • 6-Chloro-2-purinamine
    • BDBM50208877
    • PD130981
    • MLS006011426
    • CHEBI:72345
    • 2-Amino-6-chloropurine, 97%
    • NS00015540
    • AKOS028108866
    • AS-2051
    • SMR002529527
    • FT-0600035
    • A15073
    • MFCD00075252
    • 6-Cl-purine (1)
    • 2-Amino-6-chlorpurine
    • 6-chloro-9h-purine-2-amine
    • 6-CHLORO-1H-PURIN-2-AMINE
    • 6-Chloro-9H-purin-2-amine #
    • 2-Amino-6-chloropurin-9-yl
    • AM677
    • 9H-Purin-2-amine, 6-chloro-
    • 2-Amino-6-chloropurine (6-Chloroguanine)
    • SCHEMBL6711
    • 6-CHLORO-9H-PURIN-2-YL-2-AMINE
    • Q-200234
    • 2-Amino-6-chloropurine, >=99%
    • BCP27028
    • 2-Amino-6-Chloro-Purin
    • 9-n-Butyl-1,2,3,4,5,6,7,8-octahydroacridin-4-ol
    • AC-5457
    • UNII-83V03P835E
    • CS-D1374
    • Q27139921
    • NSC 29570
    • 6-chloro-1H-purine-2-amine
    • 2-amino-6-chloro-purine
    • CHEMBL226396
    • Inchi: 1S/C5H4ClN5/c6-3-2-4(9-1-8-2)11-5(7)10-3/h1H,(H3,7,8,9,10,11)
    • InChI Key: RYYIULNRIVUMTQ-UHFFFAOYSA-N
    • SMILES: ClC1C2=C(N=C(N)N=1)N=CN2

Computed Properties

  • Exact Mass: 169.01572
  • Monoisotopic Mass: 169.0155228g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 80.5Ų

Experimental Properties

  • PSA: 80.48
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